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Compound of Interest

Compound Name: 2-Bromopyrene

Cat. No.: B1587533

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Bromopyrene, a key intermediate in
the synthesis of various organic compounds, including those for pharmaceutical and
photoelectric applications.[1] The document details its commercial availability, physicochemical
properties, and established synthetic protocols, offering a comprehensive resource for
professionals in research and development.

Commercial Availability and Suppliers

2-Bromopyrene (CAS No. 1714-27-8) is available from a range of chemical suppliers
specializing in fine chemicals, pharmaceutical intermediates, and research compounds.[1][2]
The product is generally available in various quantities, from milligrams to kilograms, with
pricing available upon request from the respective suppliers.[3] Several vendors offer this
compound, ensuring a stable supply chain for research and manufacturing purposes.

Table 1: Commercial Suppliers of 2-Bromopyrene
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Supplier Name

Website/Contact
Information

Notes

NINGBO INNO PHARMCHEM
CO.,LTD.

www.inno-pharmchem.com

Offers minimum 97% purity for
use as a pharmaceutical
intermediate and in

photoelectric materials.[1]

Lists 2-Bromopyrene (CAS
1714-27-8) and provides

BLD Pharm www.bldpharm.com )
access to technical
documentation.[4]
Supplies 2-Bromopyrene with
Key Organics www.keyorganics.net >97% purity and offers various

pack sizes.[3]

AK Scientific, Inc.

www.aksci.com

Lists 2-Bromopyrene among its

available fine chemicals.[5][6]

Dana Bioscience

danabio.com

Lists 2-bromopyrene as a

product offering.[7]

Provides a platform with

LookChem www.lookchem.com multiple raw material suppliers
for 2-Bromopyrene.[6]
A directory listing various
Guidechem www.guidechem.com suppliers of 2-Bromopyridine

and related compounds.[8]

Physicochemical and Safety Data

Quantitative data for 2-Bromopyrene has been aggregated from various supplier datasheets

and chemical databases. This information is crucial for experimental design, safety

assessments, and quality control.

Table 2: Physicochemical Properties of 2-Bromopyrene
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Property Value Source(s)
CAS Number 1714-27-8 [1][6]
Molecular Formula C16H9Br [2][6]
Molecular Weight 281.15 g/mol [31[6]
Purity >97% [11[3]
Melting Point 135.5°C [6]
Boiling Point 422.49 °C at 760 mmHg [6]
Density 1.578 g/cm3 [6]
Flash Point 209.38 °C [6]
Appearance Solid

LogP 5.35 [6]

Table 3: Safety Information for Brominated Aromatic Compounds

Note: Specific safety data for 2-Bromopyrene is not extensively detailed in the provided
results. The following is generalized information for related brominated aromatic compounds
and should be supplemented with a substance-specific Safety Data Sheet (SDS) before
handling.
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Hazard Category

Information

Precautionary Statements

Acute Toxicity

May be harmful if swallowed.

[9]

P264: Wash thoroughly after
handling. P270: Do not eat,
drink or smoke when using this
product. P301+P312: IF
SWALLOWED: Call a POISON
CENTER/doctor if you feel

unwell.[9]

Skin Irritation

May cause skin irritation.[9]

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P302+P352: IF ON SKIN:
Wash with plenty of water.[8]

Eye Irritation

May cause eye irritation.[9]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[10]

Avoid contact with skin and

Use only outdoors or in a well-

ventilated area. Keep away

Handling eyes. Avoid inhalation of vapor
) from heat, sparks, and open
or mist.[10]
flames.[11]
] P405: Store locked up.
Store in a cool, dry, and well- )
] P403+P233: Store in a well-
Storage ventilated place. Keep

container tightly closed.[10]

ventilated place. Keep

container tightly closed.[8]

Experimental Protocols: Synthesis of 2-

Bromopyrene

The synthesis of 2-Bromopyrene can be achieved through several routes. Below are two

detailed protocols extracted from scientific literature and patents.
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Protocol 1: Synthesis via Bromination of 4,5,9,10-
Tetrahydropyrene

This method involves the regiospecific monobromination of 4,5,9,10-tetrahydropyrene (THPYy),
followed by dehydrogenation to yield 2-Bromopyrene.[12][13] The use of aqueous
dimethylformamide (DMF) as a solvent helps control the reaction rate to favor the
monobrominated product.[12]

Step 1: Synthesis of 2-Bromo-4,5,9,10-tetrahydropyrene

Dissolve 4,5,9,10-tetrahydropyrene (1.03 g, 5 mmol) in 10 mL of dimethylformamide (DMF).
[12]

e Prepare a solution of bromine (0.80 g, 5 mmol) in 10 mL of DMF.[12]

¢ Add the bromine solution dropwise to the tetrahydropyrene solution over a period of 2 hours
at room temperature.[12]

 Stir the resulting solution at room temperature for 4 hours.[12]

e Pour the reaction mixture into cold water and continue stirring overnight. This procedure
allows for the precipitation of 2-bromo-4,5,9,10-tetrahydropyrene.[12]

« Filter the precipitate to isolate the product. This method reportedly yields the monobromo
product in good yield (90%).[12]

Step 2: Dehydrogenation to 2-Bromopyrene

e The dehydrogenation of the 2-bromo-4,5,9,10-tetrahydropyrene intermediate is efficiently
accomplished using o-chloranil.[12]

o Treat the intermediate with o-chloranil in refluxing benzene to yield the final product, 2-
Bromopyrene.[12]
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Step 1: Bromination

4,5,9,10-Tetrahydropyrene
in DMF

Bromine in DMF

dropwise, 2h

Pour into cold water,
stir overnight

Step 2: Dehydrogenation

o-Chloranil

2-Bromo-4,5,9,10-tetrahydropyrene in Benzene

2-Bromopyrene

Click to download full resolution via product page

Caption: Synthesis of 2-Bromopyrene from 4,5,9,10-Tetrahydropyrene.
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Protocol 2: Synthesis via Diazotization of 1-Amino-2-
bromopyrene

This patented method describes the synthesis of high-purity 2-Bromopyrene from 1-amino-2-
bromopyrene through a diazotization-deamination reaction.[14][15]

Step 1: Diazotization

Prepare a sulfuric acid solution with a concentration of 1.5-2 g/10 mL.[14]

e Add l-amino-2-bromopyrene to the sulfuric acid solution, using a molar ratio of 1:1.25-2
(amine:sulfuric acid), and stir until completely dissolved (approx. 30 £ 5 minutes).[14][15]

e Cool the solution to 0-5 °C, which may cause some solids to precipitate.[15]

» Prepare a sodium nitrite aqueous solution. Add this solution dropwise to the cooled amine
solution while maintaining the temperature at 0-5 °C. The molar ratio of 1-amino-2-
bromopyrene to sodium nitrite should be between 1:1 and 1:1.5.[14]

 After the addition is complete, continue stirring the mixture at 0-5 °C for 30 + 5 minutes to
form the diazonium salt solution.[14]

Step 2: Deamination
e Cool an aqueous solution of hypophosphorous acid to 0-5 °C.[14]

o Drip the previously prepared diazonium salt solution into the cold hypophosphorous acid.
The molar ratio of the starting 1-amino-2-bromopyrene to hypophosphorous acid should be
1:3.5-4.5.[14]

» Allow the reaction to proceed at 0-5 °C for 30 £ 5 minutes.[14]

 Filter the resulting mixture and dry the filter cake to obtain the crude 2-Bromopyrene
product.[14]

Step 3: Purification
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 To purify, add the crude product to ethyl acetate (1.5-2.5 times the weight of the crude
product).[15]

» Heat the mixture to reflux, then cool to 20 £ 2 °C to induce crystallization.[15]

« Filter the crystals to obtain pure 2-Bromopyrene with a purity of 299.5%.[15]
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Step 1: Diazotization

1-Amino-2-bromopyrene

Stir at 0-5°C
30 min

Step 2: Deamination

Hypophosphorous Acid (aq)
0-5°

Diazonium Salt Solution 5°C

drip

React at 0-5°C
30 min

Y

Step 3: Purification

Ethyl Acetate

Heat to reflux,
cool to 20°C

Crude 2-Bromopyrene

Pure 2-Bromopyrene (299.5%)

Click to download full resolution via product page

Caption: Synthesis and purification of 2-Bromopyrene via diazotization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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